Cas no 2229170-96-9 (7-chloro-8-(piperazin-1-yl)quinoline)
7-chloro-8-(piperazin-1-yl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-8-(piperazin-1-yl)quinoline
- 2229170-96-9
- EN300-1994010
-
- Inchi: 1S/C13H14ClN3/c14-11-4-3-10-2-1-5-16-12(10)13(11)17-8-6-15-7-9-17/h1-5,15H,6-9H2
- InChI Key: QVAFXUPQLJSVSM-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=CC=CN=C2C=1N1CCNCC1
Computed Properties
- Exact Mass: 247.0876252g/mol
- Monoisotopic Mass: 247.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 28.2Ų
7-chloro-8-(piperazin-1-yl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1994010-0.05g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 0.05g |
$1560.0 | 2023-09-16 | ||
| Enamine | EN300-1994010-0.1g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 0.1g |
$1635.0 | 2023-09-16 | ||
| Enamine | EN300-1994010-0.25g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 0.25g |
$1708.0 | 2023-09-16 | ||
| Enamine | EN300-1994010-0.5g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 0.5g |
$1783.0 | 2023-09-16 | ||
| Enamine | EN300-1994010-1.0g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 1g |
$1857.0 | 2023-06-02 | ||
| Enamine | EN300-1994010-2.5g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 2.5g |
$3641.0 | 2023-09-16 | ||
| Enamine | EN300-1994010-5.0g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 5g |
$5387.0 | 2023-06-02 | ||
| Enamine | EN300-1994010-10.0g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 10g |
$7988.0 | 2023-06-02 | ||
| Enamine | EN300-1994010-1g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 1g |
$1857.0 | 2023-09-16 | ||
| Enamine | EN300-1994010-5g |
7-chloro-8-(piperazin-1-yl)quinoline |
2229170-96-9 | 5g |
$5387.0 | 2023-09-16 |
7-chloro-8-(piperazin-1-yl)quinoline Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 7-chloro-8-(piperazin-1-yl)quinoline
7-Chloro-8-(Piperazin-1-yl)Quinoline: A Comprehensive Overview
7-Chloro-8-(Piperazin-1-yl)Quinoline (CAS No. 2229170-96-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and versatile properties, has emerged as a promising candidate for various applications, particularly in drug discovery and advanced materials development. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential applications of 7-chloro-8-(piperazin-1-yl)quinoline, supported by the latest research findings.
The molecular structure of 7-chloro-8-(piperazin-1-yl)quinoline is characterized by a quinoline backbone, which is a bicyclic aromatic system consisting of a benzene ring fused to a pyridine ring. The substitution pattern of this compound includes a chlorine atom at the 7-position and a piperazine group at the 8-position. The presence of these substituents significantly influences the electronic properties and reactivity of the molecule. Recent studies have highlighted the importance of such substitutions in modulating the compound's interaction with biological targets, making it a valuable tool in medicinal chemistry.
The synthesis of 7-chloro-8-(piperazin-1-yl)quinoline involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of quinoline derivatives through cyclization reactions. Subsequent chlorination and alkylation steps are employed to introduce the chlorine and piperazine groups at their respective positions. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.
One of the most intriguing aspects of 7-chloro-8-(piperazin-1-yl)quinoline is its biological activity. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to inhibit key enzymes involved in cancer progression has been reported in several preclinical models. These findings underscore the compound's potential as a lead molecule for drug development.
In terms of pharmacokinetics, 7-chloro-8-(piperazin-1-yl)quinoline has shown favorable absorption profiles in animal studies. Its ability to cross cellular membranes efficiently suggests that it could be effective when administered orally or through other routes. However, further studies are required to fully understand its bioavailability and metabolism in humans.
Beyond its biomedical applications, 7-chloro-8-(piperazin-1-y l)quinoline has also been explored for its potential in materials science. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported promising results regarding its electronic conductivity and stability under various conditions.
In conclusion, 7-chloro-8-(Piperazin-1-y l)Quinoline (CAS No. 2229170-96-) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with its versatile biological and physical properties, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing science and technology.
2229170-96-9 (7-chloro-8-(piperazin-1-yl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)